Cas no 115514-10-8 (Methyl 3-(4-butoxyphenyl)propanoate)

Methyl 3-(4-butoxyphenyl)propanoate structure
115514-10-8 structure
Product Name:Methyl 3-(4-butoxyphenyl)propanoate
CAS No:115514-10-8
MF:C14H20O3
MW:236.306804656982
CID:1205429
PubChem ID:14156793
Update Time:2025-04-20

Methyl 3-(4-butoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(4-butoxyphenyl)propanoate
    • CTK0C6394
    • AmbkkkkK413
    • SureCN7528179
    • AG-D-36565
    • AGN-PC-000I3Q
    • Benzenepropanoic acid, 4-butoxy-, methyl ester
    • METHYL 3-(4-BUTOXYPHENYL)PROPIONATE
    • ACMC-20mlbq
    • methyl 3-(4-butyloxyphenyl)propanoate
    • 115514-10-8
    • SCHEMBL7528179
    • CHEMBL2252078
    • DTXSID60556755
    • Inchi: 1S/C14H20O3/c1-3-4-11-17-13-8-5-12(6-9-13)7-10-14(15)16-2/h5-6,8-9H,3-4,7,10-11H2,1-2H3
    • InChI Key: XILPQOSBIMBSMB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CCC(=O)OC)CCCC

Computed Properties

  • Exact Mass: 236.1413
  • Monoisotopic Mass: 236.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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